2-bromo-N-ethylbenzamide
Overview
Description
2-bromo-N-ethylbenzamide is a chemical compound with the molecular formula C9H10BrNO and a molecular weight of 228.09 . It is also known by its IUPAC name 2-bromo-N-ethylbenzamide .
Molecular Structure Analysis
The InChI code for 2-bromo-N-ethylbenzamide is 1S/C9H10BrNO/c1-2-11-9(12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3,(H,11,12) . This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.
Physical And Chemical Properties Analysis
2-bromo-N-ethylbenzamide has a density of 1.403 g/cm3 . Its boiling point is 330.5°C , and it has a melting point of 91-95°C . The compound is predicted to have a vapour pressure of 0.0±0.7 mmHg at 25°C .
Scientific Research Applications
Synthesis of Novel Compounds
- 2-bromo-N-ethylbenzamide derivatives have been utilized in the synthesis of novel chemical compounds. For instance, its variant has been used in creating a new non-peptide CCR5 antagonist, which is significant in the field of medicinal chemistry (H. Bi, 2015).
Inhibiting Photosynthetic Electron Transport
- Derivatives of 2-bromo-N-ethylbenzamide, like 5-Bromo- and 3,5-dibromo-2-hydroxy-N-phenylbenzamides, have been studied for their ability to inhibit photosynthetic electron transport. This suggests their potential use in studying and possibly regulating photosynthetic processes (K. Kráľová et al., 2013).
Catalytic Reactions
- In catalysis, 2-bromo-N-ethylbenzamide plays a role in reactions like platinum-catalyzed intermolecular hydroamination of unactivated olefins with carboxamides. Such reactions are pivotal in creating a range of primary and secondary carboxamides and carbamates (Xiang Wang and R. Widenhoefer, 2004).
Copper-Catalyzed Cross-Coupling
- The compound is involved in copper-catalyzed cross-coupling reactions. This has led to the development of efficient protocols to synthesize bioactive compounds and known psychotropic drugs, highlighting its significance in drug synthesis (Yanyu Chen et al., 2017).
Organic Synthesis
- In organic synthesis, 2-bromo-N-ethylbenzamide is utilized in palladium-catalyzed regioselective direct arylations of heteroarenes. This process is crucial for synthesizing various heteroaryl benzamides, which are important in medicinal chemistry (Lujun Chen et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-bromo-N-ethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO/c1-2-11-9(12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWCBZUWYUAIEEP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=CC=C1Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00392593 |
Source
|
| Record name | 2-bromo-N-ethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00392593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-ethylbenzamide | |
CAS RN |
80031-02-3 |
Source
|
| Record name | 2-bromo-N-ethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00392593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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